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Abstract
Convoline, a tropane alkaloid primarily isolated from plants of the Convolvulus genus, has

garnered significant interest within the scientific community for its diverse pharmacological

activities.[1] This technical guide provides a comprehensive overview of Convoline and its

derivative, Convoline acetate, focusing on their chemical properties, biological effects, and

potential mechanisms of action. The information presented herein is intended to serve as a

valuable resource for researchers and professionals engaged in the fields of pharmacology,

medicinal chemistry, and drug development.

Chemical Properties
Convoline, with the IUPAC name (8-hydroxy-8-azabicyclo[3.2.1]octan-3-yl) 3,4-

dimethoxybenzoate, is a methoxybenzoic acid.[1][2] Its chemical structure is characterized by a

tropane alkaloid skeleton linked to a 3,4-dimethoxybenzoate moiety.[1] This structural

arrangement is crucial for its biological activity. Convoline acetate is a derivative where the

hydroxyl group on the tropane ring is acetylated.[1]

Table 1: Physicochemical Properties of Convoline and Convoline Acetate[1]
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Property Convoline Convoline Acetate

CAS Number 89783-61-9 89783-62-0

Molecular Formula C₁₆H₂₁NO₅ C₁₈H₂₃NO₆

Molecular Weight 307.34 g/mol 349.378 g/mol

Exact Mass 307.14197277 Da 349.153 Da

XLogP3-AA 2.4 -

LogP - 2.27200

Hydrogen Bond Donor Count 1 -

Hydrogen Bond Acceptor

Count
6 -

Rotatable Bond Count 5 -

Polar Surface Area (PSA) - 74.30000 Å²

Note: Some data for Convoline acetate are not available in the public domain.

Biological Activities and Efficacy
Convoline and its derivatives exhibit a range of biological activities, primarily affecting the

central nervous system. However, specific quantitative data on their potency and efficacy, such

as IC50 and EC50 values, are not widely reported in publicly available literature. The following

sections summarize the known qualitative effects.

Anti-epileptic Activity
Extracts of Convolvulus pluricaulis, which contain Convoline, have demonstrated significant

anti-epileptic properties.[1] Alcoholic extracts have been shown to antagonize electrically

induced convulsive seizures and tremors induced by tremorine.[1] Furthermore, methanolic

extracts of various parts of the plant, administered orally at a dose of 200 mg/kg, provided

substantial protection against tonic convulsions induced by transcorneal electroshock, with

effects comparable to the standard anti-epileptic drug phenytoin.[1]
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Neuroprotective Activity
Aqueous extracts containing Convoline have shown neuroprotective effects, which are

attributed to anti-acetylcholinesterase (AChE) and antioxidant mechanisms.[1] This suggests a

potential therapeutic role in the management of neurodegenerative disorders.

Metabolic Effects
Extracts containing Convoline have demonstrated hypolipidemic properties. In studies

involving cholesterol-fed gerbils, these extracts led to a significant reduction in serum

cholesterol, LDL cholesterol, triglycerides, and phospholipids after 90 days of treatment.[2]

Cardiovascular Effects
Water-soluble fractions containing Convoline have been observed to cause significant and

prolonged hypotension in animal models, along with inhibition of myocardial activity.[2]

Mechanism of Action and Signaling Pathways
The precise mechanisms of action for Convoline and its derivatives are not fully elucidated.

However, based on its observed biological activities, several signaling pathways are likely

involved.

Cholinergic System Modulation
The neuroprotective effects of Convoline are linked to its ability to inhibit acetylcholinesterase

(AChE).[1] By inhibiting AChE, Convoline increases the levels of acetylcholine in the synaptic

cleft, thereby enhancing cholinergic neurotransmission. This mechanism is a key target in the

treatment of cognitive decline associated with neurodegenerative diseases.

Convoline Acetylcholinesterase (AChE)Inhibits Acetylcholine (ACh)Degrades Cholinergic ReceptorActivates Enhanced Cholinergic 
Neurotransmission

Click to download full resolution via product page

Figure 1: Inferred Cholinergic Pathway Modulation by Convoline.

Potential GABAergic System Interaction
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Given its anti-epileptic properties, it is plausible that Convoline may also modulate the

GABAergic system, the primary inhibitory neurotransmitter system in the central nervous

system. Enhanced GABAergic signaling can lead to a reduction in neuronal excitability, which

is a key mechanism of action for many anti-epileptic drugs. However, direct evidence for

Convoline's interaction with GABA receptors is currently lacking in the available literature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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